Cas no 7163-50-0 (2-(4-methylphenyl)-2-oxoacetic acid)

2-(4-Methylphenyl)-2-oxoacetic acid is an organic compound featuring a phenyl ring substituted with a methyl group at the para position and an oxoacetic acid functional group. This structure lends the molecule utility in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its aromatic and carbonyl moieties enable versatile reactivity, including condensation and nucleophilic addition reactions. The compound’s well-defined purity and stability make it suitable for precise applications in research and industrial processes. Its consistent performance and compatibility with further functionalization underscore its value in complex synthetic pathways.

2-(4-methylphenyl)-2-oxoacetic acid structure

7163-50-0 structure

Product Name:2-(4-methylphenyl)-2-oxoacetic acid

CAS No:7163-50-0

MF:C₉H₈O₃

MW:164.158022880554

MDL:MFCD00961859

CID:571027

PubChem ID:151451

Update Time:2025-10-29

2-(4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Oxo-2-(p-tolyl)acetic acid
- (4-methylphenyl)(oxo)acetic acid
- 2-(4-methylphenyl)-2-oxoacetic acid
- Benzeneacetic acid,4-methyl-a-oxo-
- benzeneacetic acid, 4-methyl-alpha-oxo-
- Benzeneacetic acid, 4-methyl-.alpha.-oxo-
- AB01330068-02
- 4-methylphenylglyoxylic acid
- F79841
- EN300-15169
- CS-0213122
- Z118430526
- DTXSID40221873
- 4-Methylbenzoylformic acid
- SCHEMBL1104323
- A837265
- CHEMBL130324
- FT-0602449
- AKOS001187932
- 4-methylbenzoylformicacid
- para-Methylbenzoylformic acid
- BS-13596
- (4-Methylphenyl)(oxo)acetic acid #
- 2-oxo-2-p-tolylacetic acid
- 2-Oxo-2-(p-tolyl)aceticacid
- (4-Methylphenyl)glyoxylic acid
- 7163-50-0
- NCGC00337841-01
- J-501443
- DTXCID70144364
- DB-005513
- MDL： MFCD00961859
- Inchi： 1S/C9H8O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5H,1H3,(H,11,12)
- InChI Key： UIIIPQVTXBPHTI-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 164.04734
Monoisotopic Mass: 164.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.244
Boiling Point: 290.6 °C at 760 mmHg
Flash Point: 143.8 °C
PSA: 54.37

2-(4-methylphenyl)-2-oxoacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019138960-5g	2-Oxo-2-(p-tolyl)acetic acid	7163-50-0	95%	5g	$478.80	2023-09-01
Chemenu	CM344418-1g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	95%+	1g	$218	2022-06-10
Chemenu	CM344418-5g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	95%+	5g	$652	2022-06-10
Chemenu	CM344418-10g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	95%+	10g	$1200	2022-06-10
Apollo Scientific	OR922949-1g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	95%	1g	£200.00	2024-05-25
Apollo Scientific	OR922949-5g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	95%	5g	£595.00	2024-05-25
eNovation Chemicals LLC	D619774-1g	4-methylbenzoylformic acid	7163-50-0	95%	1g	$650	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1283792-100mg	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	98%	100mg	￥ǨȷƊ	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1283792-250mg	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	98%	250mg	￥ŌǨƊ	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1283792-1g	(4-Methylphenyl)(oxo)acetic acid	7163-50-0	98%	1g	￥źŞȍ	2023-07-25